Cas no 1037834-27-7 (4-methoxy-4-methylcyclohexane-1-carboxylic acid)

4-Methoxy-4-methylcyclohexane-1-carboxylic acid is a cyclohexane derivative featuring both methoxy and methyl substituents at the 4-position, along with a carboxylic acid functional group at the 1-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of more complex molecules, including pharmaceuticals and agrochemicals. The presence of the methoxy group enhances solubility in polar solvents, while the methyl group contributes to steric and electronic modulation. The carboxylic acid moiety allows for further functionalization via esterification, amidation, or reduction, making it a valuable building block for researchers exploring structure-activity relationships or novel synthetic pathways.
4-methoxy-4-methylcyclohexane-1-carboxylic acid structure
1037834-27-7 structure
Product Name:4-methoxy-4-methylcyclohexane-1-carboxylic acid
CAS No:1037834-27-7
MF:C9H16O3
MW:172.221543312073
CID:5017158
PubChem ID:59846721
Update Time:2026-02-28

4-methoxy-4-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-4-methylcyclohexanecarboxylic acid
    • 4-methoxy-4-methylcyclohexane-1-carboxylic acid
    • Inchi: 1S/C9H16O3/c1-9(12-2)5-3-7(4-6-9)8(10)11/h7H,3-6H2,1-2H3,(H,10,11)
    • InChI Key: XYAYHPBWOLNOCF-UHFFFAOYSA-N
    • SMILES: O(C)C1(C)CCC(C(=O)O)CC1

Computed Properties

  • Exact Mass: 172.109944368 g/mol
  • Monoisotopic Mass: 172.109944368 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 172.22
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.5

4-methoxy-4-methylcyclohexane-1-carboxylic acid Pricemore >>

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Additional information on 4-methoxy-4-methylcyclohexane-1-carboxylic acid

4-Methoxy-4-Methylcyclohexane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1037834-27-7, commonly referred to as 4-methoxy-4-methylcyclohexane-1-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The cyclohexane ring, substituted with a methoxy group and a methyl group at the 4-position, along with a carboxylic acid functional group at the 1-position, makes it a versatile compound for further chemical modifications and derivatization.

Recent studies have highlighted the importance of 4-methoxy-4-methylcyclohexane-1-carboxylic acid in drug discovery and development. The carboxylic acid group provides an excellent site for further functionalization, such as esterification or amidation, which can enhance bioavailability and pharmacokinetic properties. Additionally, the methoxy group introduces electronic effects that can influence the compound's reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The synthesis of 4-methoxy-4-methylcyclohexane-1-carboxylic acid involves multi-step processes, often starting from cyclohexane derivatives. Researchers have explored various methodologies to optimize the synthesis pathway, including catalytic hydrogenation and oxidation reactions. These advancements have not only improved yield but also reduced the environmental footprint of the production process, aligning with current green chemistry principles.

In terms of applications, 4-methoxy-4-methylcyclohexane-1-carboxylic acid has shown promise in the pharmaceutical industry as a precursor for bioactive compounds. Its structure allows for easy modification to target specific biological pathways, making it a valuable asset in drug design. Furthermore, its stability under physiological conditions makes it suitable for use in formulations requiring prolonged shelf life.

Recent research has also focused on the stereochemistry of 4-methoxy-4-methylcyclohexane-1-carboxylic acid, particularly its enantiomeric forms. The ability to synthesize enantiomerically pure compounds has opened new avenues in asymmetric catalysis and chiral resolution techniques. This has significant implications for the development of chiral drugs and agrochemicals, where stereochemistry plays a critical role in efficacy and safety.

The versatility of 4-methoxy-4-methylcyclohexane-1-carboxylic acid extends beyond pharmaceuticals into materials science. Its derivatives have been investigated for use in polymer synthesis and as additives in industrial coatings. The combination of its hydrophobic methyl group and hydrophilic carboxylic acid group makes it an ideal candidate for amphiphilic materials, which are essential in nanotechnology and drug delivery systems.

In conclusion, 4-methoxy-4-methylcyclohexane-1-carboxylic acid (CAS No. 1037834-27-7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and related fields.

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